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Compound of Interest

Compound Name: 3,4-Dimethoxybenzonitrile

Cat. No.: B145638 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the melting and boiling point data for 3,4-
Dimethoxybenzonitrile (also known as veratronitrile), a key intermediate in organic synthesis.

The document outlines standard experimental protocols for determining these physical

properties and includes workflow visualizations to aid in experimental setup.

Data Presentation: Thermal Properties
The following table summarizes the reported melting point for 3,4-Dimethoxybenzonitrile. It is

important to note that a definitive boiling point at standard atmospheric pressure is not

consistently reported in the cited literature.

Physical Property Value (°C) Source(s)

Melting Point 65.0 - 71.0 Thermo Fisher Scientific[1]

66 - 71 ChemSynthesis[2]

65 - 69 Thermo Scientific Chemicals[3]

Boiling Point Not Available (n/a) ChemSynthesis[2]
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The determination of melting and boiling points are fundamental techniques for assessing the

purity and identity of a compound. The following sections detail the standard methodologies for

these measurements.

Melting Point Determination
The melting point of a crystalline solid is the temperature at which it transitions to a liquid state.

Pure compounds typically exhibit a sharp melting range (0.5-1.0°C), while impurities can cause

a depression and broadening of this range.[4]

Apparatus:

Melting point apparatus (e.g., Mel-Temp, Thiele tube)

Capillary tubes (sealed at one end)

Thermometer (digital or mercury)

Spatula

Watch glass or porous plate

Procedure:

Sample Preparation: Place a small amount of 3,4-Dimethoxybenzonitrile on a clean, dry

surface like a watch glass.[5] Finely powder the sample using a spatula.[5][6]

Capillary Loading: Introduce the powdered sample into the open end of a capillary tube. Tap

the sealed end of the tube gently on a hard surface to pack the solid down.[4][6] A packed

sample height of approximately 3 mm is sufficient.

Apparatus Setup:

Attach the capillary tube to the thermometer, ensuring the sample is aligned with the

thermometer bulb.[4][6] This can be done using a small rubber band or by moistening the

thermometer with a suitable liquid like paraffin oil.[5][6]
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Insert the thermometer and attached capillary into the heating block or oil bath of the

melting point apparatus.[6]

Measurement:

Rapid Preliminary Test: Heat the sample rapidly to determine an approximate melting

point.

Accurate Determination: Using a fresh sample, heat rapidly to about 15-20°C below the

approximate melting point. Then, reduce the heating rate to approximately 2°C per minute.

Record the temperature at which the first drop of liquid appears (T1) and the temperature

at which the entire sample becomes a clear liquid (T2). The melting point range is T1-T2.

Boiling Point Determination (Thiele Tube Method)
The boiling point is the temperature at which a liquid's vapor pressure equals the surrounding

atmospheric pressure.[7][8]

Apparatus:

Thiele tube

Small test tube or Durham tube

Capillary tube (sealed at one end)

Thermometer

Heating source (e.g., Bunsen burner)

Liquid for the heating bath (e.g., mineral oil, concentrated sulfuric acid)[6][9]

Procedure:

Sample Preparation: Fill the small test tube to about half-full with liquid 3,4-
Dimethoxybenzonitrile.[10]
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Capillary Insertion: Place a capillary tube into the test tube with the open end down (sealed

end up).[7][10]

Apparatus Setup:

Attach the test tube to the thermometer using a rubber band. The bottom of the test tube

should be level with the thermometer bulb.[7][10]

Insert this assembly into the Thiele tube, which contains the heating liquid. The sample

should be positioned near the middle of the oil bath.[10]

Measurement:

Gently heat the side arm of the Thiele tube. The shape of the tube promotes convection

currents, ensuring uniform temperature distribution.[7]

Continue heating until a rapid and continuous stream of bubbles emerges from the lower,

open end of the capillary tube.[9][10]

Remove the heat source and allow the apparatus to cool slowly.

Observe the sample carefully. The boiling point is the temperature at which the stream of

bubbles stops and the liquid is drawn back into the capillary tube.[7]

Mandatory Visualizations
The following diagrams illustrate the generalized workflows for the experimental protocols

described above.
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Caption: Workflow for Melting Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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